Cas no 1373510-82-7 (Ethyl 2-(1-benzyl-3,3-difluoropiperidin-4-ylidene)acetate)

• Product Name: Ethyl 2-(1-benzyl-3,3-difluoropiperidin-4-ylidene)acetate
• CAS No: 1373510-82-7
• MF: C₁₆H₁₉F₂NO₂
• MW: 295.324371576309
• CID: 4592023
• PubChem ID: 99770769
• Update Time: 2025-06-07

Ethyl 2-(1-benzyl-3,3-difluoropiperidin-4-ylidene)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(1-benzyl-3,3-difluoropiperidin-4-ylidene)acetate
• AS-73697
• 1373510-82-7
• AKOS037647445
• Ethyl2-(1-benzyl-3,3-difluoropiperidin-4-ylidene)acetate
• YEC51082
• Ethyl (2Z)-2-(1-benzyl-3,3-difluoropiperidin-4-ylidene)acetate
• CS-W001432

• MDL： MFCD22199402
• Inchi： 1S/C16H19F2NO2/c1-2-21-15(20)10-14-8-9-19(12-16(14,17)18)11-13-6-4-3-5-7-13/h3-7,10H,2,8-9,11-12H2,1H3/b14-10+
• InChI Key： SFJGQMQDSLOSHR-GXDHUFHOSA-N
• SMILES： FC1(/C(=C/C(=O)OCC)/CCN(CC2C=CC=CC=2)C1)F

Computed Properties

• Exact Mass: 295.13838517g/mol
• Monoisotopic Mass: 295.13838517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5

Additional information on Ethyl 2-(1-benzyl-3,3-difluoropiperidin-4-ylidene)acetate

Ethyl 2-(1-benzyl-3,3-difluoropiperidin-4-ylidene)acetate (CAS No. 1373510-82-7): An Overview of a Promising Compound in Pharmaceutical Research

Ethyl 2-(1-benzyl-3,3-difluoropiperidin-4-ylidene)acetate (CAS No. 1373510-82-7) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, characterized by its benzyl, difluoropiperidinyl, and acetate moieties, exhibits a range of biological activities that make it a promising candidate for the development of new drugs.

The benzyl group in Ethyl 2-(1-benzyl-3,3-difluoropiperidin-4-ylidene)acetate contributes to its aromatic properties and enhances its stability in various chemical environments. The difluoropiperidinyl moiety, on the other hand, imparts unique pharmacological properties, including enhanced lipophilicity and metabolic stability. These features are crucial for optimizing the compound's bioavailability and efficacy.

Recent studies have highlighted the potential of Ethyl 2-(1-benzyl-3,3-difluoropiperidin-4-ylidene)acetate in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by modulating specific neurotransmitter systems. The researchers found that it effectively reduces oxidative stress and inflammation in neuronal cells, which are key factors in the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, Ethyl 2-(1-benzyl-3,3-difluoropiperidin-4-ylidene)acetate has shown promise in the field of oncology. A preclinical study conducted at the National Cancer Institute reported that this compound exhibits significant antiproliferative activity against various cancer cell lines. The mechanism of action involves the inhibition of specific kinases involved in cell cycle progression and apoptosis regulation. These findings suggest that Ethyl 2-(1-benzyl-3,3-difluoropiperidin-4-ylidene)acetate could be a valuable lead compound for the development of novel anticancer agents.

The acetate ester group in Ethyl 2-(1-benzyl-3,3-difluoropiperidin-4-ylidene)acetate plays a crucial role in its pharmacokinetic profile. This functional group enhances the compound's solubility and facilitates its absorption and distribution within the body. Moreover, it can be metabolized to release active metabolites that contribute to its therapeutic effects. This property is particularly important for optimizing drug delivery and ensuring sustained therapeutic benefits.

In terms of synthetic chemistry, the preparation of Ethyl 2-(1-benzyl-3,3-difluoropiperidin-4-ylidene)acetate involves a series of well-defined steps that ensure high yields and purity. A common synthetic route involves the condensation of ethyl acetoacetate with 1-benzyl-3,3-difluoropiperidine under controlled conditions. This process can be fine-tuned to produce large quantities of the compound with consistent quality, making it suitable for both research and industrial applications.

The safety profile of Ethyl 2-(1-benzyl-3,3-difluoropiperidin-4-ylidene)acetate has also been extensively evaluated. Toxicological studies have shown that it exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. These findings support its potential for further clinical development and eventual use in human patients.

In conclusion, Ethyl 2-(1-benzyl-3,3-difluoropiperidin-4-ylidene)acetate (CAS No. 1373510-82-7) is a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for the development of new drugs targeting neurological disorders and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, further solidifying its importance in the field.